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Compound of Interest

Compound Name: Naphthalene-d8

Cat. No.: B043038 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Naphthalene-d8
powder, a deuterated polycyclic aromatic hydrocarbon. The following sections detail the

material's properties, associated hazards, risk mitigation strategies, and emergency

procedures. Adherence to these guidelines is crucial for ensuring a safe laboratory

environment.

Chemical and Physical Properties
Naphthalene-d8 is a white, crystalline solid.[1] Its physical and chemical properties are

summarized in the table below. Understanding these properties is fundamental to its safe

handling and storage.
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Property Value Reference

Chemical Formula C₁₀D₈ [2]

Molecular Weight 136.22 g/mol [2][3][4]

Appearance
White crystalline powder or

solid
[1][3][5]

Odor
Odorless or characteristic

mothball-like odor
[3][5]

Melting Point 80-83 °C (176-181.4 °F) [1][3][5][6]

Boiling Point 218 °C (424 °F) [1][6][7][8]

Flash Point
78-79 °C (172.4-174.2 °F)

(closed cup)
[3][5][6]

Vapor Pressure 0.03 mmHg at 25 °C [4][6]

Vapor Density 4.4 (vs air) [1][6]

Solubility

Insoluble in water.[9] Soluble in

chloroform and methanol

(slightly).[1]

Explosive Limits 0.9% (Lower), 5.9% (Upper) [1][3][5][6][10]

Stability

Stable under recommended

storage conditions.[1][8][11]

Hygroscopic.[4][7]

Hazard Identification and Toxicology
Naphthalene-d8 is classified as a hazardous substance. The primary routes of exposure are

inhalation, ingestion, and skin contact.[2]

Hazard Classifications:
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Hazard Category Statement

Flammable Solid Category 1/2 H228: Flammable solid.[3][9]

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed.[3]

[5]

Carcinogenicity Category 2
H351: Suspected of causing

cancer.[3][5][9]

Hazardous to the Aquatic

Environment, Acute
Category 1

H400: Very toxic to aquatic life.

[3]

Hazardous to the Aquatic

Environment, Chronic
Category 1

H410: Very toxic to aquatic life

with long lasting effects.[3][12]

Toxicological Summary:

Naphthalene-d8 is suspected of causing cancer.[3][5][9] The International Agency for

Research on Cancer (IARC) has classified naphthalene as possibly carcinogenic to humans

(Group 2B), based on sufficient evidence in experimental animals.[13] Inhalation exposure in

rodents has been shown to cause tumors in the nasal epithelium and lungs.[13]

The toxicity of naphthalene is linked to its metabolic activation by cytochrome P450 (CYP)

enzymes into reactive metabolites, primarily naphthalene-1,2-oxide.[13][14][15] This epoxide

can then undergo further transformations leading to cytotoxic and genotoxic effects.[14][15]

Oxidative stress and DNA damage have been observed in the liver and brain tissue of rats

exposed to naphthalene.[15]

Absorption into the body can lead to the formation of methemoglobin, which may cause

cyanosis.[2] Other symptoms of exposure can include headache, nausea, vomiting, and

confusion.[2] In sensitive individuals, exposure can trigger a hemolytic crisis.[4]

Metabolism and Carcinogenicity Pathway
The metabolic activation of naphthalene is a critical step in its toxicity. The following diagram

illustrates the major metabolic pathways.
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Caption: Metabolic pathway of Naphthalene-d8 leading to toxic metabolites.
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Proper handling and storage procedures are essential to minimize exposure risk.

Handling:

Work in a well-ventilated area, preferably in a certified chemical fume hood.[16][17][18]

Avoid the formation of dust and aerosols.[2][14]

Keep away from heat, sparks, open flames, and other ignition sources.[5][7][16]

Take precautionary measures against static discharge.[2][7] All equipment should be

grounded.[17]

Avoid all personal contact, including inhalation.[16]

Wear appropriate personal protective equipment (PPE).[16][17]

Wash hands thoroughly after handling.[2][11]

Storage:

Store in a cool, dry, and well-ventilated place.[2][5]

Keep containers tightly closed.[2][5]

Store locked up.[5][9][12]

Keep away from oxidizing agents.[2][16]

Store under an inert atmosphere and protect from moisture.[5]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are critical for preventing exposure.

Engineering Controls:

All operations involving Naphthalene-d8 should be conducted in a certified chemical fume

hood or a ducted biosafety cabinet.[17]
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Use explosion-proof electrical, ventilating, and lighting equipment.[5]

Ensure adequate ventilation to keep airborne concentrations below recommended exposure

limits.[2]

Personal Protective Equipment (PPE):

PPE Specifications

Eye/Face Protection
Safety glasses with side-shields conforming to

EN166 or NIOSH-approved goggles.[2][3][14]

Skin Protection

Chemical-resistant gloves (e.g., nitrile rubber)

inspected prior to use.[2][17] Flame retardant

antistatic protective clothing.[2][7] Lab coat and

closed-toe shoes.[17]

Respiratory Protection

A NIOSH/MSHA or European Standard EN 149

approved respirator with a particulate filter (e.g.,

N95) should be used if exposure limits are

exceeded or if irritation is experienced.[5]

Occupational Exposure Limits:

Organization Limit

OSHA PEL TWA 10 ppm (50 mg/m³)[19]

NIOSH REL
TWA 10 ppm (50 mg/m³), STEL 15 ppm (75

mg/m³)[1]

ACGIH TLV TWA 10 ppm (52 mg/m³)[1]

Emergency Procedures
In the event of an emergency, follow these procedures.

First Aid Measures:
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Exposure Route First Aid Procedure

Inhalation
Move the person to fresh air. If not breathing,

give artificial respiration. Consult a physician.[2]

Skin Contact

Wash off with soap and plenty of water for at

least 15 minutes. Remove contaminated

clothing. Consult a physician if irritation persists.

[2][5]

Eye Contact

Rinse immediately with plenty of water, also

under the eyelids, for at least 15 minutes. Get

medical attention.[2][5]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Consult a physician.[2]

Firefighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2]

Specific Hazards: Flammable solid.[5] May form combustible dust concentrations in air.[5]

Vapors are heavier than air and may spread along floors.[7] Hazardous decomposition

products include carbon oxides.[2]

Firefighter Protection: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[2][5]

Accidental Release Measures:

For a minor spill of Naphthalene-d8 powder, follow the workflow below. For major spills,

evacuate the area and call emergency services.[4]
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Spill Occurs

Warn others in the area

Isolate the spill area

Don appropriate PPE
(gloves, goggles, respirator)

Cover spill with absorbent material
to prevent dust generation

Carefully sweep up powder
using non-sparking tools

Place in a sealed, labeled
hazardous waste container

Decontaminate the area
with soap and water

Dispose of waste according
to regulations

Spill Cleaned
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Caption: Workflow for handling a minor Naphthalene-d8 powder spill.

Experimental Protocols for Exposure Assessment
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Regular exposure assessment is crucial when working with Naphthalene-d8. The following are

detailed methodologies for key experiments.

Air Sampling and Analysis (Adapted from OSHA Method
35)
This protocol describes a method for collecting and analyzing airborne Naphthalene-d8 to

assess inhalation exposure.

Methodology:

Sample Collection:

Use a personal sampling pump calibrated to a flow rate of 0.2 L/min.

Collect air samples on Chromosorb 106 tubes (100 mg/50 mg sections).

A recommended air volume of 10 L is sampled.

Sample Preparation:

Break the ends of the Chromosorb tube and transfer the front and back sorbent sections

to separate 2-mL vials.

Desorb the Naphthalene-d8 from the sorbent by adding 1 mL of carbon disulfide to each

vial.

Cap the vials and allow them to stand for 30 minutes with occasional agitation.

Analysis:

Analyze the samples by gas chromatography with a flame ionization detector (GC-FID).

Prepare calibration standards by diluting a known quantity of Naphthalene-d8 in carbon

disulfide.

The concentration of Naphthalene-d8 is determined by comparing the peak area of the

sample to the calibration curve.
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Experimental Workflow:

Sample Collection Sample Preparation Analysis

Calibrate Pump
(0.2 L/min) Attach Chromosorb 106 Tube Collect 10 L Air Sample Transfer Sorbent to Vials Add 1 mL Carbon Disulfide Agitate for 30 min Inject Sample into GC-FID Analyze Peak Area Quantify vs. Standards

Click to download full resolution via product page

Caption: Workflow for air sampling and analysis of Naphthalene-d8.

Biological Monitoring: Urinary Metabolite Analysis
This protocol is for the non-invasive assessment of Naphthalene-d8 exposure by measuring its

metabolites in urine. The primary metabolites to monitor are 1- and 2-naphthol and 1,2-

dihydroxynaphthalene.[2][5][12]

Methodology:

Sample Collection:

Collect pre-shift and post-shift urine samples from personnel.

Store samples at -20°C until analysis.

Sample Preparation (Enzymatic Hydrolysis):

Thaw urine samples and centrifuge to remove sediment.

Take an aliquot of the supernatant and adjust the pH to 5.0 with acetate buffer.

Add β-glucuronidase/arylsulfatase to hydrolyze the conjugated metabolites.

Incubate the mixture at 37°C for at least 4 hours.

Extraction:

Perform solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to isolate the

deconjugated metabolites.
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Analysis:

Analyze the extracted samples using High-Performance Liquid Chromatography (HPLC)

with fluorescence detection or Gas Chromatography-Mass Spectrometry (GC-MS).

Quantify the concentration of naphthols and 1,2-dihydroxynaphthalene against certified

standards.

A significant increase in post-shift urinary metabolite levels compared to pre-shift levels

indicates occupational exposure.[2]

Dermal Exposure Assessment (Hypothetical Protocol)
This protocol, adapted from general patch testing procedures, outlines a method to assess the

potential for dermal irritation or sensitization from Naphthalene-d8 powder.

Methodology:

Preparation of Test Substance:

Prepare a dilute solution or suspension of Naphthalene-d8 in a suitable, non-irritating

vehicle (e.g., petrolatum) at a low, non-irritating concentration.

Patch Application:

Apply a small amount of the prepared substance to a patch test chamber.

Apply the patch to a clear area of skin on the upper back of the subject.

Leave the patch in place for 48 hours. The subject should avoid getting the area wet.

Reading and Interpretation:

Remove the patch after 48 hours and mark the site.

Read the test site for any skin reaction (e.g., redness, swelling, vesicles) at 48 hours and

again at 96 hours.

A positive reaction indicates potential for dermal irritation or allergic contact dermatitis.
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Risk Assessment Workflow
A systematic risk assessment should be conducted before working with Naphthalene-d8.

Start: New Protocol
involving Naphthalene-d8

Identify Hazards
(Flammability, Toxicity, Carcinogenicity)

Assess Potential Exposure Routes
(Inhalation, Dermal, Ingestion)

Evaluate Risks
(Likelihood & Severity)

Implement Control Measures
(Fume Hood, PPE, SOPs)

Are Controls Adequate?

Proceed with Work

Yes

Re-evaluate and Implement
Additional Controls

No

End

Click to download full resolution via product page
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Caption: Risk assessment workflow for handling Naphthalene-d8.

Disposal Considerations
Waste Naphthalene-d8 and contaminated materials must be disposed of as hazardous waste.

[5] Consult local, regional, and national hazardous waste regulations for complete and accurate

classification and disposal procedures.[5]

This technical guide is intended to provide comprehensive safety information for trained

professionals. It is not a substitute for a thorough understanding of the material's Safety Data

Sheet (SDS) and adherence to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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